Cas no 1262003-84-8 ([1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy-
• CAS No: 1262003-84-8
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• MDL: MFCD18314760
• CID: 2768770
• Update Time: 2025-10-11

[1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy-

• MDL： MFCD18314760
• Inchi： 1S/C13H9ClO3/c14-12-5-4-9(16)6-11(12)10-3-1-2-8(7-15)13(10)17/h1-7,16-17H
• InChI Key： LKDIVLXTZIJJNA-UHFFFAOYSA-N
• SMILES： C1(C2=CC(O)=CC=C2Cl)=CC=CC(C=O)=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy-

Comprehensive Overview of [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy- (CAS No. 1262003-84-8)

The compound [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy- (CAS No. 1262003-84-8) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a biphenyl core substituted with aldehyde, chloro, and hydroxy functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing drug candidates, flavors, and fragrances, aligning with the growing demand for sustainable chemistry and green synthesis methods.

One of the key attributes of [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy- is its potential use in medicinal chemistry. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of novel bioactive compounds. Recent studies highlight its relevance in targeting oxidative stress-related diseases, a hot topic in health research. Additionally, its structural similarity to natural polyphenols has sparked interest in its antioxidant properties, a subject frequently searched in academic and industrial databases.

From a synthetic perspective, this compound exemplifies the principles of atom economy and step efficiency, which are critical in modern organic synthesis. Its chloro and hydroxy substituents offer selective reactivity, making it a valuable building block for cascade reactions and multicomponent syntheses. These methods are highly sought after in the context of cost-effective manufacturing and waste reduction, addressing current environmental concerns.

The compound’s role in material science is equally noteworthy. Its biphenyl scaffold is a common motif in liquid crystals and organic semiconductors, areas experiencing rapid growth due to advancements in flexible electronics and optoelectronic devices. Users searching for high-performance materials or conductive polymers will find this compound’s properties particularly relevant. Its potential applications in sensors and catalysts further broaden its industrial appeal.

Quality control and analytical characterization of [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy- are essential for ensuring reproducibility in research and production. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. These methods align with the increasing emphasis on analytical validation and regulatory compliance, topics frequently queried by professionals in the field.

In summary, [1,1'-Biphenyl]-3-carboxaldehyde, 2'-chloro-2,5'-dihydroxy- (CAS No. 1262003-84-8) is a multifaceted compound with broad applications in pharmaceuticals, materials, and sustainable chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research and commercial interest. By addressing current trends such as green synthesis, drug discovery, and advanced materials, this compound remains at the forefront of scientific innovation.